2,2-Diphenylethyl 4-methylbenzenesulfonate
Overview
Description
2,2-Diphenylethyl 4-methylbenzenesulfonate is a sulfonate compound with the molecular formula C21H20O3S . It has gained significant attention in recent years for its various applications in scientific research and industry.
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringO=S(OCC(C1=CC=CC=C1)C2=CC=CC=C2)(C(C=C3)=CC=C3C)=O
. This indicates the presence of a sulfonate group attached to a 2,2-diphenylethyl group and a 4-methylbenzene group.
Scientific Research Applications
Molecular Studies and Characterization
- Ab Initio Molecular Orbital Study : The 4-methylbenzenesulfonate anion, a component of 2,2-Diphenylethyl 4-methylbenzenesulfonate, has been extensively studied using ab initio quantum chemical methods. This research provides valuable insights into the molecular structure and vibrational modes of the anion, contributing to a deeper understanding of similar compounds (Ristova et al., 1999).
Applications in Polymer Chemistry
- Polypeptide Preparation via Living Polymerization : Novel platinum complexes related to this compound have shown efficacy in initiating ring-opening polymerization of amino acid N-carboxyanhydride, leading to the production of polypeptides with narrow polydispersity indexes. This highlights the potential of such compounds in the field of polymer chemistry (Peng, Lai, & Lin, 2008).
Synthesis and Characterization of Novel Compounds
- Synthesis of Charge Transfer Complexes : The synthesis and characterization of a charge transfer complex involving 4-methylbenzenesulfonate reveals its potential in DNA binding and antioxidant activities, indicating a promising avenue for further research in biochemistry and molecular biology (Vadivelan et al., 2015).
Analytical Chemistry and Material Science
- Analytical Characterization and Substance Differentiation : Research on substances with the diphenylethylamine nucleus, which includes 2,2-diphenylethyl isomers, contributes to the development of analytical techniques for distinguishing between closely related compounds. This is crucial in fields like forensic science and quality control in the pharmaceutical industry (Wallach et al., 2015).
Catalysis and Chemical Reactions
- Activation of Hydrogen Peroxide : Selenoxides, including aryl benzyl selenoxides related to this compound, have been used as catalysts for bromination reactions in organic chemistry. This illustrates the compound's role in facilitating important chemical transformations (Goodman & Detty, 2004).
Safety and Hazards
Properties
IUPAC Name |
2,2-diphenylethyl 4-methylbenzenesulfonate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O3S/c1-17-12-14-20(15-13-17)25(22,23)24-16-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,21H,16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGGIVUNDCMWXPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30288470 | |
Record name | 2,2-diphenylethyl 4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30288470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6944-27-0 | |
Record name | NSC55921 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=55921 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,2-diphenylethyl 4-methylbenzenesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30288470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.